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Compound Name: 3-fluoro-N,5-dimethylaniline
Cat. No.: B13504207
Get Quote
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CAS Registry Number: 1369939-90-1 Molecular Formula: CsHioFN Molecular Weight: 139.17
g/mol Synonyms: N,5-Dimethyl-3-fluoroaniline; 3-Fluoro-5-methyl-N-methylaniline[1]

Part 1: Compound Identity & Strategic Context
The Fluorinated Aniline Pharmacophore

In modern drug discovery, 3-fluoro-N,5-dimethylaniline represents a high-value "fragment”
used to modulate metabolic stability and lipophilicity. The strategic incorporation of a fluorine
atom at the meta position of the aniline ring serves two critical medicinal chemistry functions:

o Metabolic Blocking: It obstructs the CYP450-mediated oxidation at the electron-rich aromatic
ring, extending the half-life of the parent drug scaffold.

 Lipophilic Tuning: The fluorine atom increases the LogP (partition coefficient), enhancing
membrane permeability compared to its non-fluorinated analogues.

However, these same properties—enhanced lipophilicity and metabolic resistance—amplify the
toxicological risks for the researcher. This guide moves beyond the standard Safety Data Sheet
(SDS) to provide a mechanistic risk assessment and operational handling strategy.
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Part 2: Hazard Architecture & Toxicology (The
IIWhyII)

Standard SDS documents often list generic hazards. For this specific aniline derivative, the
safety profile is dominated by two mechanisms: Percutaneous Absorption and Metabolic
Activation.

The Silent Hazard: Methemoglobinemia

Unlike simple corrosive acids, 3-fluoro-N,5-dimethylaniline acts systematically. Upon entering
the bloodstream (via inhalation or skin), it undergoes hepatic N-hydroxylation.

e Mechanism: The N-methyl group is demethylated or oxidized to form a phenylhydroxylamine
intermediate.

o Effect: This intermediate oxidizes Hemoglobin (Fe2*) to Methemoglobin (Fe3*), which cannot
transport oxygen.

« Clinical Sign: Cyanosis (blue skin/lips) which may be delayed by 2—4 hours.

The Fluorine Effect on Permeation

The presence of the fluorine atom and the N-methyl group significantly increases the
compound's lipophilicity.

e Risk: It penetrates nitrile gloves and human skin faster than unsubstituted aniline.

o Implication: Standard "splash protection" is insufficient for prolonged handling.

Quantitative Hazard Data (GHS Classification)

Based on structural analogues (e.g., 3-fluoro-N-methylaniline) and QSAR modeling.
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Hazard Class Category Hazard Statement Signal Word
o H301: Toxic if
Acute Toxicity (Oral) Cat 3/4 DANGER
swallowed
Acute Toxicity H311: Toxic in contact
Cat3 o DANGER
(Dermal) with skin

o H332: Harmful if
Acute Toxicity (Inhal.) Cat 3/4 ) WARNING
inhaled

. o H315: Causes skin
Skin Irritation Cat2 o WARNING
irritation

L H319: Causes serious
Eye Irritation Cat 2A S WARNING
eye irritation

H373: May cause
STOT - RE Cat2 damage to WARNING

blood/organs

Part 3: Operational Safety Protocols
Engineering Controls

o Primary Barrier: All handling must occur within a certified chemical fume hood operating at a
face velocity of 80—100 fpm.

e Secondary Containment: Use spill trays. Aniline derivatives are oily and difficult to clean from
porous surfaces.

Personal Protective Equipment (PPE) Matrix

e Gloves (Critical):
o Standard Nitrile (4 mil):Insufficient for immersion. Breakthrough < 5 mins.

o Recommended:Double-gloving (Nitrile under Laminate/PE) or Viton/Butyl gloves for
prolonged tasks.
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o Respiratory: If fume hood work is impossible (e.g., scale-up maintenance), use a full-face
respirator with OV (Organic Vapor) cartridges (Black band).

o Clothing: Tyvek lab coat recommended over cotton to prevent skin absorption from splashes.

Storage & Stability

o Temperature: Store at 2-8°C (Refrigerated).

o Atmosphere: Store under Inert Gas (Argon/Nitrogen). Anilines oxidize in air to form dark-
colored azobenzenes and nitro-compounds, degrading purity.

e Segregation: Keep away from acids (exothermic salt formation) and strong oxidizers.[2][3]

Part 4: Emergency Response Architecture

This workflow defines the immediate actions required upon exposure. Speed is critical to
prevent systemic toxicity.

Visualization: Exposure Response Workflow
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EXPOSURE INCIDENT

SKIN CONTACT
(High Risk)

Immediate

1. Remove Contaminated Clothing
2. Wash w/ Soap & Water (15 min)
3. DO NOT use Alcohol/Solvents

Identify Route

EYE CONTACT

INHALATION

Rinse w/ Water (15 min)
Remove Contacts

Move to Fresh Air
Oxygen if breathing difficult

SEEK MEDICAL ATTENTION

(Mention: Aniline Derivative)

Monitor for Methemoglobinemia
(Cyanosis, Dizziness)

If MetHb > 30%

Specific Antidote:
Methylene Blue (IV)

Click to download full resolution via product page
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Figure 1: Critical response workflow for aniline derivative exposure. Note the prohibition of
solvent washing on skin, which accelerates absorption.

First Aid Specifics

o Skin: Wash with soap and water only.[4] Never use ethanol or acetone; these solvents dilate
pores and strip skin oils, accelerating the absorption of the fluorinated aniline into the
bloodstream.

 Ingestion: Do NOT induce vomiting. The risk of aspiration pneumonia is high.

o Antidote Note: Medical personnel should be informed that the patient was exposed to an
aniline derivative. Methylene Blue is the standard treatment for drug-induced
methemoglobinemia but must be administered under medical supervision.

Part 5: Experimental & Disposal Logic
Reaction Setup

When using 3-fluoro-N,5-dimethylaniline in synthesis (e.g., Buchwald-Hartwig amination):
e Weighing: Perform in a closed balance or inside the hood.

» Quenching: Acidify reaction mixtures carefully. The hydrochloride salt (formed by adding HCI)
is generally less volatile but still toxic.

Waste Disposal

o Classification: Halogenated Organic Solvent Waste.
e Protocol: Do not mix with oxidizing acids (Nitric/Chromic) to prevent violent oxidation.

o Destruction: Incineration with a scrubber (to capture Hydrogen Fluoride and NOx gases).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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